molecular formula C9H10ClNO B8659899 2-Allyloxy-5-chloroaniline

2-Allyloxy-5-chloroaniline

Cat. No.: B8659899
M. Wt: 183.63 g/mol
InChI Key: ONUSCWIIDIUWIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Allyloxy-5-chloroaniline is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

5-chloro-2-prop-2-enoxyaniline

InChI

InChI=1S/C9H10ClNO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h2-4,6H,1,5,11H2

InChI Key

ONUSCWIIDIUWIE-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=C(C=C1)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-4-chlorophenol (10 g, 69.65 mmol) and K2CO3 (14.53 g, 105 mmol) in acetone (160 mL) was treated with allyl bromide (9.03 mL, 104 mmol), stirred at room temperature overnight, and filtered. The filter cake was washed with acetone and the combined filtrates were concentrated. The residue was purified by flash column chromatography eluting with hexanes/ethyl acetate (10:1) to provide 8.31 g (65%) of the desired product. MS (DCI/NH3) m/z 184.02 (M+H)+; 1H NMR (500 MHz, DMSO-d6) δ 4.51 (m, 2H), 5.02 (s, 2H), 5.24 (dd, J=10.53, 1.68 Hz, 1H), 5.42 (m, 1H), 6.04 (m, 1H), 6.47 (dd, J=8.54, 2.44 Hz, 1H), 6.66 (d, J=2.75 Hz, 1H), 6.75 (d, J=8.54 Hz, 1H).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
14.53 g
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Quantity
9.03 mL
Type
reactant
Reaction Step Two
Yield
65%

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